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Compound of Interest

Compound Name: 5-Methylpicolinic acid hydrate

CAS No.: 1588441-37-5

Cat. No.: B1456659

Get Quote

Welcome to the technical support center for the crystallization of 5-Methylpicolinic acid
hydrate. This guide is designed for researchers, scientists, and drug development

professionals who are navigating the complexities of obtaining high-quality crystals of this

compound. The unique physicochemical properties of 5-Methylpicolinic acid, including its

potential for zwitterion formation, hydrogen bonding capabilities, and the stability of its hydrate

form, present specific challenges. This document provides in-depth troubleshooting advice and

answers to frequently asked questions, grounded in established crystallization principles and

field-proven insights.

Physicochemical Properties
A clear understanding of the material's properties is fundamental to troubleshooting its

crystallization.
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Property
5-Methylpicolinic
Acid

5-Methylpicolinic
Acid Hydrate

Reference

Molecular Formula C₇H₇NO₂ C₇H₉NO₃ [1][2]

Molecular Weight 137.14 g/mol 155.15 g/mol [1][2]

IUPAC Name
5-methylpyridine-2-

carboxylic acid

5-methylpyridine-2-

carboxylic acid

hydrate

[1]

Appearance Off-white solid Solid [3]

Melting Point 164-166 °C Not specified [3]

Storage

Store in a dry, sealed

place, recommended

2-8°C

Store in a dry, sealed

place
[2][3]

Part 1: Troubleshooting Guide
Crystallization is often an empirical process, but most failures can be diagnosed and resolved

systematically. This section addresses the most common issues encountered during the

crystallization of 5-Methylpicolinic acid hydrate in a question-and-answer format.

Initial Diagnostic Workflow
Before proceeding to specific issues, use this decision tree to diagnose the general state of

your crystallization experiment.
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Start: Saturated solution
prepared at elevated temperature

Allow solution to cool

Observe outcome after
sufficient cooling time

Issue: No Crystals Form
(Clear Solution)

  Solution remains clear?  

Issue: Oiling Out
(Liquid Phase Separation)

  Immiscible liquid forms?  

Issue: Rapid Precipitation
(Fine Powder)

  Amorphous solid crashes out?  

Success: Crystal Formation
Proceed to Quality Check

  Solid particles form slowly?  
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Start: Select Candidate Solvents
(Polar Protic & Aprotic)

Test Solubility:
~10mg compound in 0.5mL solvent

Observe at Room Temp

Dissolves at RT

  Yes  

Insoluble at RT

  No  

Consider as Primary Solvent
(for anti-solvent pair) Heat Insoluble Mixture

Observe at Boiling Point

Dissolves when Hot

  Yes  

Insoluble when Hot

  No  

Cool solution

Consider as Anti-Solvent

Crystals form?

Good Single Solvent

  Yes  

Poor Solvent

  No  
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-Methylpicolinic acid | C7H7NO2 | CID 199575 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. CAS 1588441-37-5 | 5-Methylpicolinic acid hydrate - Synblock [synblock.com]

3. 5-METHYLPICOLINIC ACID | 4434-13-3 [chemicalbook.com]

To cite this document: BenchChem. [Technical Support Center: Crystallization of 5-
Methylpicolinic Acid Hydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1456659/docs#technical-support-center-
crystallization-of-5-methylpicolinic-acid-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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